Cas no 303150-56-3 (3-{3-(Trifluoromethyl)benzylsulfanyl}-1H-1,2,4-triazol-5-amine)

• Product Name: 3-{3-(Trifluoromethyl)benzylsulfanyl}-1H-1,2,4-triazol-5-amine
• CAS No: 303150-56-3
• MF: C₁₀H₉F₃N₄S
• MW: 274.265470266342
• MDL: MFCD00141527
• CID: 1445353
• PubChem ID: 2777470
• Update Time: 2025-04-20

3-{3-(Trifluoromethyl)benzylsulfanyl}-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-
• 3-{[3-(Trifluoromethyl)benzyl]sulfanyl}-1H-1,2,4-triazol-5-amine
• DUEZMVBYRDSPTL-UHFFFAOYSA-N
• SCHEMBL14049993
• 5-AMINO-3-[3-(TRIFLUOROMETHYL)BENZYLTHIO]-1H-1,2,4-TRIAZOL
• AKOS001377295
• 11G-047
• AI-204/31688048
• Z237518526
• 5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-amine
• 3-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,2,4-triazol-5-amine
• CS-0450718
• 3-((3-(Trifluoromethyl)benzyl)thio)-1H-1,2,4-triazol-5-amine
• 3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-1,2,4-triazol-5-amine
• 5-Amino-3-[3-(trifluoromethyl)benzylthio]-1H-1,2,4-triazole
• 303150-56-3
• 5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-3-ylamine
• MFCD00141527
• 3-{3-(Trifluoromethyl)benzylsulfanyl}-1H-1,2,4-triazol-5-amine

• MDL： MFCD00141527
• Inchi： 1S/C10H9F3N4S/c11-10(12,13)7-3-1-2-6(4-7)5-18-9-15-8(14)16-17-9/h1-4H,5H2,(H3,14,15,16,17)
• InChI Key： DUEZMVBYRDSPTL-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 274.05017
• Monoisotopic Mass: 274.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 67.59